Cas no 914635-93-1 ((3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone)
914635-93-1 structure
Product Name:(3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone
CAS No:914635-93-1
MF:C15H9FN2O4
MW:300.241367101669
CID:1965177
PubChem ID:26985832
Update Time:2025-04-21
(3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone
- (3-Amino-6-nitro-1-benzofuran-2-yl)(4-fluorophenyl)methanone
- CTK7B9712
- PC4254
- ZINC16159220
- AG-A-03652
- KB-207084
- 2-(4-fluorobenzoyl)-6-nitro-1-benzofuran-3-amine
- DTXSID50650473
- 914635-93-1
-
- Inchi: 1S/C15H9FN2O4/c16-9-3-1-8(2-4-9)14(19)15-13(17)11-6-5-10(18(20)21)7-12(11)22-15/h1-7H,17H2
- InChI Key: HHCJRBNMQMQWBL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=C(C2C=CC(=CC=2O1)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 300.05463493Da
- Monoisotopic Mass: 300.05463493Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 102Ų
(3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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